Cas no 57830-56-5 (Benzene, 1-nitro-3,5-bis[(trifluoromethyl)sulfonyl]-)

• Product Name: Benzene, 1-nitro-3,5-bis[(trifluoromethyl)sulfonyl]-
• CAS No: 57830-56-5
• MF: C₈H₃F₆NO₆S₂
• MW: 387.232940912247
• CID: 1607348
• PubChem ID: 1391563
• Update Time: 2025-04-21

Benzene, 1-nitro-3,5-bis[(trifluoromethyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-nitro-3,5-bis[(trifluoromethyl)sulfonyl]-
• 1-nitro-3,5-bis(trifluoromethylsulfonyl)benzene
• AKOS002306214
• DTXSID10362601
• 57830-56-5

• Inchi： 1S/C8H3F6NO6S2/c9-7(10,11)22(18,19)5-1-4(15(16)17)2-6(3-5)23(20,21)8(12,13)14/h1-3H
• InChI Key： SSTRHASEQLFCGE-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(C1C=C(C=C(C=1)S(C(F)(F)F)(=O)=O)[N+](=O)[O-])(=O)=O

Computed Properties

• Exact Mass: 386.93059
• Monoisotopic Mass: 386.93059814g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 612
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 131Ų

Experimental Properties

• PSA: 111.42